1-(1-Ethoxy-3-phenylprop-2-ynyl)benzotriazole

• IUPAC Name: 1-(1-ethoxy-3-phenylprop-2-ynyl)benzotriazole
• InChI: InChI=1S/C17H15N3O/c1-2-21-17(13-12-14-8-4-3-5-9-14)20-16-11-7-6-10-15(16)18-19-20/h3-11,17H,2H2,1H3
• InChI Key: MONQBIHZUZSBOC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C#CC1=CC=CC=C1)N2C3=CC=CC=C3N=N2
• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol

Description

1-(1-Ethoxy-3-phenylprop-2-ynyl)benzotriazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as EPB or EB-TBP, and it is a member of the benzotriazole family of compounds. EPB has been found to have a range of interesting properties, including its ability to inhibit the activity of certain enzymes and its potential as a fluorescent probe. In

Mechanism of Action

The mechanism of action of EPB is not fully understood, but it is believed to involve the formation of a complex between EPB and the target molecule. This complex formation can lead to changes in the conformation or activity of the target molecule, which can result in the observed effects of EPB.
Biochemical and Physiological Effects:
EPB has been found to have a range of biochemical and physiological effects. For example, EPB has been shown to inhibit the activity of human carbonic anhydrase II, which is an important enzyme involved in the regulation of acid-base balance in the body. EPB has also been found to bind to copper ions, which can have implications for the regulation of copper homeostasis in the body.

Advantages and Limitations for Lab Experiments

EPB has a number of advantages for use in lab experiments. For example, its fluorescent properties make it a useful tool for the detection of metal ions in biological samples. However, there are also limitations to the use of EPB. For example, its potential toxicity and limited solubility in aqueous solutions can make it difficult to work with in certain experiments.

Future Directions

There are many future directions for research on EPB. One area of interest is the development of new fluorescent probes based on the structure of EPB. Another area of interest is the further exploration of the potential therapeutic applications of EPB, particularly in the treatment of diseases that involve the dysregulation of copper homeostasis. Additionally, the mechanism of action of EPB could be further elucidated through structural and biochemical studies.

Synthesis Methods

The synthesis of EPB involves a series of chemical reactions that start with the condensation of 1-ethoxy-3-phenylprop-2-yn-1-ol with 2-amino-1H-benzotriazole. This reaction is typically carried out in the presence of a base catalyst such as triethylamine or potassium carbonate. The resulting product is then purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

EPB has been extensively studied for its potential applications in scientific research. One of the most notable applications is its use as a fluorescent probe for the detection of metal ions. EPB has been shown to selectively bind to copper ions, and this property has been exploited for the development of sensitive and selective fluorescence-based assays for copper ions in biological samples. EPB has also been found to inhibit the activity of certain enzymes such as human carbonic anhydrase II, which is an important target for the development of drugs for the treatment of various diseases.